N1-(4-fluorobenzyl)-N2-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-[(4-thiophen-3-yloxan-4-yl)methyl]oxamide
• InChI: InChI=1S/C19H21FN2O3S/c20-16-3-1-14(2-4-16)11-21-17(23)18(24)22-13-19(6-8-25-9-7-19)15-5-10-26-12-15/h1-5,10,12H,6-9,11,13H2,(H,21,23)(H,22,24)
• InChI Key: VRRSQFFEDMOKRD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C(=O)NCC2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

N1-(4-fluorobenzyl)-N2-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H21FN2O3S and its molecular weight is 376.45. The purity is usually 95%.
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Scientific Research Applications

Role in Neuropharmacology and Feeding Behavior

Orexin Receptor Antagonists : Compounds affecting orexin receptors (OXRs) have been evaluated for their potential to modulate feeding, arousal, stress, and drug abuse. Selective antagonism at OX1R, for example, could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Synthetic Chemistry and Drug Design

Novel Syntheses : The synthesis of highly functionalized 4H-1-benzopyrans through a tandem SN2-SNAr reaction sequence demonstrates the synthetic versatility of compounds related to the query compound, offering pathways to novel chemical entities (Bunce et al., 2008).

Anticancer Activity

Sigma Receptor Ligands : Thiophene bioisosteres of spirocyclic sigma receptor ligands, including structures resembling the query compound, have shown significant sigma 1 affinity and selectivity against other receptors, indicating potential for cancer treatment and pain management (Oberdorf et al., 2008).

Anti-inflammatory and Analgesic Activities

Derivatives with Anti-inflammatory Activity : New derivatives incorporating fluorophenyl components have been synthesized and demonstrated significant anti-inflammatory and analgesic activities, suggesting their potential in treating inflammation and pain (Khalifa & Abdelbaky, 2008).

Neuroprotection and Ion Exchange Inhibition

Na+/Ca2+ Exchange Inhibitors : Studies on compounds inhibiting the Na+/Ca2+ exchanger (NCX) have shown promise for neuroprotective drug development, with selective inhibition of NCX isoforms leading to protection against cell damage in models of hypoxia/reoxygenation-induced neuronal injury (Iwamoto & Kita, 2006).